Cas no 7152-71-8 ( )

• Product Name: &nbsp
• CAS No: 7152-71-8
• MF: C₂₁H₄₄N₂O
• MW: 340.586866378784
• CID: 976524
• PubChem ID: 230039
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,1,3,3-tetrapentylurea
• NSC24327
• 7152-71-8
• SCHEMBL5827268
• DTXSID80282100
• NSC-24327
•  

• Inchi： 1S/C21H44N2O/c1-5-9-13-17-22(18-14-10-6-2)21(24)23(19-15-11-7-3)20-16-12-8-4/h5-20H2,1-4H3
• InChI Key： AIKFKQJABQPABD-UHFFFAOYSA-N
• SMILES： O=C(N(CCCCC)CCCCC)N(CCCCC)CCCCC

Computed Properties

• Exact Mass: 340.34562
• Monoisotopic Mass: 340.345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 0.88
• Boiling Point: 436.9°C at 760 mmHg
• Flash Point: 147.8°C
• Refractive Index: 1.464
• PSA: 23.55